Cas no 1443343-97-2 (3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol)

• Product Name: 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol
• CAS No: 1443343-97-2
• MF: C₁₃H₁₉ClO
• MW: 226.742363214493
• MDL: MFCD20528651
• CID: 5190069
• Update Time: 2026-03-05

3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol
• Benzenemethanol, 4-chloro-α,α-diethyl-3,5-dimethyl-

• MDL： MFCD20528651
• Inchi： 1S/C13H19ClO/c1-5-13(15,6-2)11-7-9(3)12(14)10(4)8-11/h7-8,15H,5-6H2,1-4H3
• InChI Key： IRYTUXTVWBFNSV-UHFFFAOYSA-N
• SMILES： CCC(C1=CC(C)=C(Cl)C(C)=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol

Introduction to 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol (CAS No. 1443343-97-2)

3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol, with the CAS number 1443343-97-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated and dimethylated aromatic ring and a pentyl alcohol moiety. These structural elements contribute to its potential biological activities and make it a subject of interest for various applications.

The chemical structure of 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol is represented by the formula C₁₂H₁₈ClO. The presence of the chloro and dimethyl groups on the phenyl ring imparts specific electronic and steric properties that can influence its interactions with biological targets. The pentan-3-ol group, on the other hand, provides hydroxyl functionality, which can participate in hydrogen bonding and other non-covalent interactions.

In recent years, 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol has been studied for its potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol has also been investigated for its potential as an antioxidant. Oxidative stress is a contributing factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This dual action—anti-inflammatory and antioxidant—suggests that it could be beneficial in a wide range of therapeutic contexts.

The pharmacokinetic properties of 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol have also been studied to understand its behavior in biological systems. Preliminary data indicate that it has good oral bioavailability and a favorable half-life, which are important considerations for drug development. Additionally, toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the realm of drug discovery, high-throughput screening (HTS) techniques have been employed to identify compounds with specific biological activities. 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol has been identified as a hit compound in several HTS campaigns targeting various disease-related proteins. Its ability to modulate these targets effectively makes it a valuable lead compound for further optimization and development.

The synthesis of 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol has been optimized to improve yield and purity. Common synthetic routes involve the coupling of 4-chloro-3,5-dimethylbenzaldehyde with an appropriate alkyne followed by reduction steps to form the final alcohol product. These synthetic methods are scalable and can be adapted for large-scale production if required.

In conclusion, 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol (CAS No. 1443343-97-2) is a versatile compound with promising therapeutic potential. Its anti-inflammatory and antioxidant properties make it a valuable candidate for drug development in various medical fields. Ongoing research continues to explore its full range of biological activities and optimize its use in clinical settings.